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Compound of Interest

8-Bromo-7-ethylimidazo[1,2-
Compound Name:
ajpyridine

Cat. No.: B14887217

Get Quote

Executive Summary & Structural Significance

Compound: 8-Bromo-7-ethylimidazo[1,2-a]pyridine CAS Registry Number: 2227434-20-8
Molecular Formula:

Molecular Weight: 225.09 g/mol (for
Br)[1]

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as
the core for anxiolytics (e.g., Alpidem, Zolpidem) and acid pump antagonists. The 8-bromo-7-
ethyl derivative is a critical building block; the C8-bromide provides a handle for palladium-
catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the C7-ethyl group
modulates lipophilicity and metabolic stability.

This guide provides a comprehensive analysis of the spectroscopic signatures (NMR, MS, IR)
required to validate the identity and purity of this compound, grounded in the mechanistic
principles of its synthesis.
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Synthesis & Structural Origin

To accurately interpret the spectra, one must understand the molecular origin. The compound
IS synthesized via the condensation of 2-amino-3-bromo-4-ethylpyridine with a bifunctional
electrophile (typically chloroacetaldehyde or bromoacetaldehyde diethyl acetal).

Reaction Pathway Visualization

The following diagram outlines the synthesis and the resulting numbering scheme used in the
NMR assignments.

2-Amino-3-bromo-

4-ethylpyridine SN2 Attack
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8-Bromo-7-ethyl

Figure 1: Condensation pathway transforming the pyridine precursor into the fused bicyclic
system.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the primary confirmation of the halogenation pattern. For this
molecule, the presence of Bromine is the most diagnostic feature.

Isotopic Signature

Bromine exists as two stable isotopes:

Br (50.69%) and

Br (49.31%).[2] This natural abundance ratio of ~1:1 results in a characteristic "twin peak"
molecular ion.
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) Relative .
lon Identity m/z Value Interpretation
Abundance
( Protonated molecular
225.0 100% ,
ion (Base Peak)
Br)
( Isotope peak
227.0 ~98% confirming mono-
Br) bromination
Loss of Bromine
146.0 <20% radical (homolytic

cleavage)

Fragmentation Logic

Under ESI (Electrospray lonization), the molecule typically protonates at N1 (the most basic
nitrogen).

e Primary Fragmentation: Loss of the ethyl group (

, -29 Da) is common, leading to a peak at m/z ~196/198.

e Secondary Fragmentation: Loss of the bromine atom is less common in soft ionization but
prominent in El (Electron Impact), often leading to the imidazo[1,2-a]pyridine core cation
(m/z ~118).

Nuclear Magnetic Resonance (NMR) Profiling

The NMR spectrum is the definitive tool for confirming regiochemistry (position of the Br and

Ethyl groups).
H NMR (Proton) Assighments
Solvent:

or
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The imidazo[1,2-a]pyridine core has a specific numbering system. The bridgehead nitrogen is
N4. The imidazole protons are H2 and H3. The pyridine ring protons are H5, H6, H7, H8.

e In 8-Bromo-7-ethyl: Positions 7 and 8 are substituted. H5 and H6 remain.[3]

Chemical Shift
( Diagnostic

Position Multiplicity Coupling (Hz) Not
ote

» PpM)

Most deshielded

proton due to
H5 8.05-8.15 Doublet (d) -

proximity to

bridgehead N4.

Imidazole ring
H2 7.60 —7.65 Doublet (d) proton; couples
weakly to H3.

Imidazole ring
H3 7.50 -7.55 Doublet (d) proton; upfield of
H2.

Ortho to H5.
H6 6.75-6.85 Doublet (d) Shielded relative
to H5.

Benzylic-like
2.75-2.85 Quartet (q) methylene

protons.

Ethyl

Terminal methyl
Ethyl 1.25-1.35 Triplet (t) Y
group.

C NMR Assignments

o CB8-Br Effect: The carbon attached to Bromine (C8) will appear significantly shielded (upfield)
compared to a C-H carbon, typically around 110-115 ppm.

o C7-Ethyl Effect: The ipso carbon (C7) will be deshielded, typically 140-145 ppm.
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e C5: Deshielded by Nitrogen (~128 ppm).

Connectivity Diagram (2D NMR)

To validate the regiochemistry (proving Br is at 8 and Ethyl is at 7), HMBC (Heteronuclear
Multiple Bond Correlation) is essential.

@ H5 (8.1 ppm) _ _ H6 (68 ppm) C5 (~128 ppm)

e 7 3 bond I2 bond (Strong) -~ 3 bond ~ 3 bond (Weak) / 3 bond SN 3 bond \3 bond

O

Click to download full resolution via product page
Figure 2: Key HMBC correlations confirming the 7,8-substitution pattern.

Infrared (IR) Spectroscopy

While less specific than NMR, IR confirms the functional groups and absence of starting
materials (e.g., no N-H stretch from the aminopyridine).

C=N Stretch (Imidazole): ~1620 — 1640

(Strong).

e C=C Aromatic Stretch: ~1500 — 1600

(Multiple bands).

e C-Br Stretch: ~600 — 700
(Fingerprint region, diagnostic).
o Absence of N-H: No broad peaks in the 3300-3500

region (confirms cyclization).
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Experimental Protocol: Synthesis & Isolation

Note: This protocol synthesizes the core scaffold, generating the material for the spectroscopic
data above.

Materials
e Precursor: 2-Amino-3-bromo-4-ethylpyridine (1.0 eq)

o Reagent: Chloroacetaldehyde (40% ag. solution, 1.5 eq) or Bromoacetaldehyde diethyl
acetal.

e Solvent: Ethanol or n-Butanol.
e Base:
(solid).

Methodology

e Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-3-bromo-
4-ethylpyridine in ethanol (0.5 M concentration).

» Addition: Add
(2.0 eq) followed by chloroacetaldehyde (1.5 eq).
o Reflux: Heat the mixture to reflux (

) for 612 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM). The starting amine
(polar) should disappear, replaced by a less polar fluorescent spot.

o Workup: Cool to room temperature. Remove solvent under reduced pressure.[4]

o Extraction: Resuspend residue in water and extract with Ethyl Acetate (x3). Wash combined
organics with brine, dry over

5]
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 Purification: Flash column chromatography on silica gel. Elute with Hexanes/Ethyl Acetate
gradient (0%

40% EtOAC).

e Result: The product is typically an off-white to pale yellow solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 8-Bromo-7-
ethylimidazo[1,2-a]pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
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profiling-of-8-bromo-7-ethylimidazo-1-2-a-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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